Cas no 79709-54-9 (1-isocyanato-4-methylpentane)

• Product Name: 1-isocyanato-4-methylpentane
• CAS No: 79709-54-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2802454
• PubChem ID: 12705326
• Update Time: 2025-08-02

1-isocyanato-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-4-methylpentane
• Pentane, 1-isocyanato-4-methyl-
• EN300-1867731
• 79709-54-9
• SCHEMBL3843217
• DTXSID40507467
• AKOS012410803
• EDA70954

• Inchi： 1S/C7H13NO/c1-7(2)4-3-5-8-6-9/h7H,3-5H2,1-2H3
• InChI Key： JZRKHDXSWFGREU-UHFFFAOYSA-N
• SMILES： O=C=NCCCC(C)C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 1-isocyanato-4-methylpentane

1-Isocyanato-4-methylpentane (CAS No. 79709-54-9): Properties, Applications, and Industry Insights

1-Isocyanato-4-methylpentane (CAS No. 79709-54-9), also known as 4-methylpentyl isocyanate, is a specialized organic isocyanate compound with significant applications in polymer chemistry and industrial manufacturing. This compound belongs to the family of aliphatic isocyanates, which are widely used as building blocks in the production of polyurethanes, coatings, and adhesives. Its molecular structure features a reactive isocyanate group (-NCO) attached to a branched 4-methylpentyl chain, giving it unique chemical properties that make it valuable for tailored material synthesis.

The growing demand for high-performance polyurethane materials has increased interest in specialty isocyanates like 1-isocyanato-4-methylpentane. Recent trends in sustainable material development and bio-based polymers have prompted researchers to explore modified isocyanates that offer improved environmental profiles while maintaining performance characteristics. This compound's branched alkyl structure contributes to enhanced solubility and compatibility in various formulations, making it particularly useful for creating flexible polyurethane foams and elastomers with specific mechanical properties.

From a chemical perspective, 1-isocyanato-4-methylpentane demonstrates typical isocyanate reactivity, readily undergoing addition reactions with compounds containing active hydrogen atoms, such as alcohols and amines. This reactivity forms the basis for its primary application in polyurethane chemistry, where it serves as a key component in the formation of urethane linkages. The compound's volatility and reactivity profile require careful handling under controlled conditions, though it offers advantages in certain synthesis applications compared to more common aromatic isocyanates.

Industrial applications of 1-isocyanato-4-methylpentane extend beyond basic polyurethane production. The material finds use in specialized coating formulations where its aliphatic nature contributes to improved light stability and weather resistance compared to aromatic counterparts. Additionally, the compound serves as a valuable chemical intermediate in pharmaceutical synthesis and specialty chemical manufacturing, where its unique structure enables the creation of complex molecular architectures. Recent patent literature reveals growing interest in using this and similar isocyanates for developing advanced adhesive systems with tailored performance characteristics.

Market analysis indicates steady growth in demand for specialty isocyanates like 1-isocyanato-4-methylpentane, particularly in regions with strong advanced materials manufacturing sectors. The Asia-Pacific market has shown particular interest in these compounds for automotive applications and electronic material production. Industry researchers frequently search for information about isocyanate alternatives, low-VOC formulations, and high-performance polyurethane recipes, reflecting current market priorities toward more sustainable and efficient material systems.

From a technical standpoint, the synthesis of 1-isocyanato-4-methylpentane typically involves the phosgenation of the corresponding amine precursor, followed by careful purification processes. Modern production methods emphasize process optimization and waste minimization to align with increasingly stringent environmental regulations. Analytical characterization of this compound typically employs FTIR spectroscopy (showing the characteristic NCO stretch around 2270 cm⁻¹) and gas chromatography methods to ensure purity and quality control.

Emerging research directions for 1-isocyanato-4-methylpentane include investigations into its potential for creating self-healing materials and smart polymer systems. The compound's reactivity profile makes it interesting for developing stimuli-responsive materials that can adapt to environmental changes. Furthermore, the search for non-phosgene routes to isocyanate production has prompted examination of alternative synthetic pathways that could improve the sustainability profile of this and related compounds.

Quality specifications for commercial 1-isocyanato-4-methylpentane typically require high purity levels (often >98%) with strict limits on hydrolyzable chlorine content and other impurities that could affect downstream applications. Storage recommendations generally emphasize protection from moisture and maintenance under inert atmosphere to preserve the compound's reactivity. These handling considerations reflect common practices for reactive chemical intermediates in industrial settings.

The future outlook for 1-isocyanato-4-methylpentane appears positive, with anticipated growth in specialty material applications driving continued demand. Industry observers note particular potential in advanced coating technologies and composite material development, where the compound's properties can enable performance advantages. As material science continues to evolve toward more sophisticated and application-specific solutions, niche intermediates like this isocyanate will likely maintain their importance in the chemical innovation landscape.